1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol
• InChI: InChI=1S/C14H24N4O/c1-16-7-9-18(10-8-16)12-13(19)11-17(2)14-5-3-4-6-15-14/h3-6,13,19H,7-12H2,1-2H3
• InChI Key: GMUCAWHNIUUMPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(CN(C)C2=CC=CC=N2)O
• Molecular Formula: C14H24N4O
• Molecular Weight: 264.37 g/mol

Description

1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol, also known as MPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications.

Mechanism of Action

The mechanism of action of 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol is not fully understood, but it is believed to act as a partial agonist at the dopamine D3 receptor. This receptor is involved in the reward pathway in the brain, and its activation is associated with the reinforcing effects of drugs of abuse. 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol has been shown to reduce the activity of this pathway, leading to a decrease in the rewarding effects of drugs.
Biochemical and Physiological Effects
1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol has been shown to have various biochemical and physiological effects. It has been shown to reduce the release of dopamine in the brain, which is a key neurotransmitter involved in the reward pathway. It has also been shown to reduce the activity of the mesolimbic dopamine system, which is the brain region associated with drug addiction. Additionally, 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol has been shown to reduce the locomotor activity of animals, indicating a potential sedative effect.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol in lab experiments is its specificity for the dopamine D3 receptor. This allows for more targeted research into the role of this receptor in drug addiction and other related disorders. However, one limitation of 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol is its potential for off-target effects, as it has been shown to bind to other receptors as well.

Future Directions

There are several potential future directions for research on 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol. One area of interest is the development of more specific ligands for the dopamine D3 receptor, which could lead to the development of new treatments for drug addiction and other related disorders. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol and its potential for off-target effects. Finally, there is potential for the use of 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol in other scientific research applications, such as studies related to mood disorders and schizophrenia.

Synthesis Methods

The synthesis of 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol involves the reaction of 4-methylpiperazine with 2-chloro-3-(methylamino)pyridine in the presence of a base such as potassium carbonate. The resulting product is then treated with 2-propanol to obtain 1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol.

Scientific Research Applications

1-(4-Methylpiperazin-1-yl)-3-[methyl(pyridin-2-yl)amino]propan-2-ol has shown potential as a pharmacological tool in various scientific research applications. It has been used as a ligand for G protein-coupled receptors, specifically the dopamine D3 receptor. It has also been used in studies related to drug addiction, as it has been shown to reduce the rewarding effects of drugs such as cocaine and amphetamine.